4-{[(4,6-dimethyl-2-pyrimidinyl)amino]methylene}-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one

• IUPAC Name: 4-[(E)-(4,6-dimethylpyrimidin-2-yl)iminomethyl]-2-(4-fluorophenyl)-1,3-oxazol-5-ol
• InChI: InChI=1S/C16H13FN4O2/c1-9-7-10(2)20-16(19-9)18-8-13-15(22)23-14(21-13)11-3-5-12(17)6-4-11/h3-8,22H,1-2H3/b18-8+
• InChI Key: HZEYICWQTXMONW-QGMBQPNBSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N=CC2=C(OC(=N2)C3=CC=C(C=C3)F)O)C
• Isomeric SMILES: CC1=CC(=NC(=N1)/N=C/C2=C(OC(=N2)C3=CC=C(C=C3)F)O)C
• Molecular Formula: C16H13FN4O2
• Molecular Weight: 312.30 g/mol

Description

The compound is an organic molecule with several functional groups. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and an oxazole ring, which is a five-membered ring containing one oxygen atom and one nitrogen atom. The presence of these heterocycles suggests that the compound might have interesting biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrimidine ring, followed by the introduction of the oxazole ring. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidine and oxazole rings would likely contribute to the compound’s stability and reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. For example, the amino group attached to the pyrimidine ring might be involved in acid-base reactions, while the oxazole ring might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. For example, the presence of the polar oxazole ring might increase the compound’s solubility in polar solvents.

Scientific Research Applications

Antimicrobial Activity

Some derivatives of pyrimidine-triazole, closely related to the chemical , have been synthesized and evaluated for their antimicrobial activity. These compounds were tested against various bacterial and fungal strains, demonstrating significant antimicrobial potential. This suggests that similar compounds like 4-{[(4,6-dimethyl-2-pyrimidinyl)amino]methylene}-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one could be explored for their antimicrobial applications (Majithiya & Bheshdadia, 2022).

Synthesis of Heterocyclic Systems

This compound may serve as a useful reagent in the synthesis of diverse heterocyclic systems. A study involving a structurally related compound demonstrated its utility in synthesizing various fused pyrimidinones, which are important in medicinal chemistry for their potential biological activities (Toplak et al., 1999).

Optical and Electronic Properties

Compounds with similar structures have been investigated for their two-photon absorption properties. These compounds, when modified with different electron donor and acceptor groups, exhibited high two-photon absorption cross-sections, suggesting potential applications in nonlinear optics and as fluorescent probes (Rodrigues et al., 2012).

Synthesis of Anticancer Agents

Derivatives of pyrimidine, structurally related to this compound, have been synthesized and evaluated as anticancer and anti-5-lipoxygenase agents. This points towards the potential of this compound in developing new anticancer therapeutics (Rahmouni et al., 2016).

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. For example, if this compound is a drug, it might interact with a specific protein in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety measures should be taken when handling this compound, including the use of personal protective equipment and proper disposal methods.

Future Directions

The future research directions for this compound could include further studies on its synthesis, characterization, and potential applications. For example, if this compound shows promising biological activity, it could be developed into a new drug.